Cas no 2223041-76-5 (2-Cyano-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester)

2-Cyano-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester structure
2223041-76-5 structure
Product Name:2-Cyano-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
CAS No:2223041-76-5
MF:C16H18BN3O2
MW:295.144023418427
CID:6813054
PubChem ID:133551544
Update Time:2025-03-03

2-Cyano-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2223041-76-5
    • CS-31237
    • 2-Cyano-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
    • Inchi: 1S/C16H18BN3O2/c1-15(2)16(3,4)22-17(21-15)14-7-6-13(10-12(14)11-18)20-9-5-8-19-20/h5-10H,1-4H3
    • InChI Key: HRRAYGMPZOYXNI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2C#N)N2C=CC=N2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 295.1492070Da
  • Monoisotopic Mass: 295.1492070Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.1Ų
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